Cas no 2171876-63-2 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid
• CAS No: 2171876-63-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6269595
• PubChem ID: 165815825
• Update Time: 2025-05-20

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid
• 2171876-63-2
• EN300-1487578
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}butanoic acid

• Inchi： 1S/C24H28N2O6/c1-26(13-6-11-23(28)29)22(27)16-31-14-12-25-24(30)32-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21H,6,11-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： KPHCBZWHGNFKCF-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid (CAS No. 2171876-63-2)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid, identified by its CAS number 2171876-63-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a fluorene moiety, multiple functional groups, and an amide linkage. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The fluorene moiety in the molecular structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and utility in various biochemical assays. The incorporation of a fluorene group into this compound suggests potential applications in bioimaging, fluorescent probes, and as a scaffold for the development of novel therapeutic agents. The stability of the fluorene core allows for prolonged interaction with biological targets, making it an attractive component in drug design.

The methoxycarbonyl group attached to the amino functionality in the molecule plays a crucial role in modulating its reactivity and solubility. This group can participate in various chemical reactions, including condensation reactions with nucleophiles, which is a common strategy in peptide mimetics and drug synthesis. The methoxycarbonyl moiety also contributes to the overall hydrophobicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The amino group within the structure is another critical feature that contributes to the compound's versatility. Amino groups are often involved in hydrogen bonding interactions with biological targets, making them essential for binding affinity and specificity. In drug design, amino groups can be modified to enhance pharmacological activity or to improve metabolic stability. The presence of an amino group also suggests that this compound could be a precursor or intermediate in the synthesis of more complex molecules.

The N-methylacetamide moiety in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid adds another layer of complexity to its chemical behavior. Amides are known for their stability and their ability to form hydrogen bonds, which can enhance binding interactions with biological targets. The N-methylacetamide group can also influence the solubility and bioavailability of the compound, making it an important consideration in drug development.

The overall structure of this compound suggests potential applications in multiple areas of biomedical research. Its complex architecture includes multiple functional groups that can interact with biological systems in diverse ways. This complexity makes it a valuable candidate for further investigation in drug discovery, particularly as a scaffold for developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid with greater accuracy. These tools allow scientists to simulate interactions between the compound and various biological targets, providing insights into its potential pharmacological effects. Such computational studies are increasingly integral to the drug discovery process, helping to identify promising candidates for further experimental validation.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex organic compounds. These methods provide detailed information about the three-dimensional structure of molecules, including their conformational preferences and interactions with biological targets. Understanding these structural details is crucial for optimizing the pharmacological properties of drug candidates.

The synthesis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, showcasing the expertise of chemists in designing and implementing complex synthetic routes. The successful preparation of this compound demonstrates the feasibility of incorporating multiple functional moieties into a single molecular framework.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and nanotechnology. For instance, fluorene derivatives have been explored as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices due to their excellent photophysical properties.

Furthermore, the amine and carboxylic acid functionalities present in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid provide opportunities for further derivatization. These groups can be used to link this compound with other molecules through amide or ester bond formation, creating conjugates with enhanced targeting or therapeutic effects. Such modifications are commonly employed in drug development to improve bioavailability or to achieve site-specific delivery.

The growing interest in fluorinated compounds stems from their unique physicochemical properties and their potential advantages over non-fluorinated analogs. Fluorine atoms can influence metabolic stability by participating in hydrogen bonding networks within enzymes or by altering electronic distributions across molecular structures. Additionally, fluorine substitution can enhance lipophilicity or binding affinity depending on its position within the molecule.

In conclusion,4-{2-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)ethoxy-N-methylacetamido}butanoic acid (CAS No. 2171876-63-2) is a structurally complex organic compound with significant potential applications across multiple fields including pharmaceuticals, materials science, and nanotechnology. Its intricate architecture featuring functional groups such as fluorene, methoxycarbonyl, amine, and N-methylacetamide makes it an intriguing subject for further research aimed at unlocking its full therapeutic potential.